N-(5-fluoro-2-methylphenyl)-5-methylthiophene-3-carboxamide

• IUPAC Name: N-(5-fluoro-2-methylphenyl)-5-methylthiophene-3-carboxamide
• InChI: InChI=1S/C13H12FNOS/c1-8-3-4-11(14)6-12(8)15-13(16)10-5-9(2)17-7-10/h3-7H,1-2H3,(H,15,16)
• InChI Key: WKZZUPYWSPLZRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)C2=CSC(=C2)C
• Molecular Formula: C13H12FNOS
• Molecular Weight: 249.31 g/mol

Description

N-(5-fluoro-2-methylphenyl)-5-methylthiophene-3-carboxamide is an organic compound with a complex structure that includes a fluorinated aromatic ring and a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-fluoro-2-methylphenyl)-5-methylthiophene-3-carboxamide typically involves the reaction of 5-fluoro-2-methylphenylamine with 5-methyl-3-thiophenecarboxylic acid. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction conditions often include a solvent such as dichloromethane and are conducted at room temperature .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N-(5-fluoro-2-methylphenyl)-5-methylthiophene-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorinated aromatic ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(5-fluoro-2-methylphenyl)-5-methylthiophene-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-(5-fluoro-2-methylphenyl)-5-methylthiophene-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or altering their function. The pathways involved may include signal transduction pathways or metabolic pathways, depending on the specific application .

Comparison with Similar Compounds

Similar Compounds

N-(5-fluoro-2-methylphenyl)acetamide: Similar structure but with an acetamide group instead of a thiophenecarboxamide group.

2-Fluoro-N-(5-fluoro-2-methylphenyl)benzamide: Contains a benzamide group instead of a thiophenecarboxamide group.

Uniqueness

N-(5-fluoro-2-methylphenyl)-5-methylthiophene-3-carboxamide is unique due to the presence of both a fluorinated aromatic ring and a thiophene ring, which can impart distinct electronic and steric properties. These features make it a valuable compound for various applications in research and industry .